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Introduction
Propyl acetate (n-propyl acetate), a colorless ester with a characteristic pear-like odor, sees

extensive use as a solvent in various industries, including coatings, printing inks, cosmetics,

and pharmaceuticals.[1][2][3][4][5] Its production and use can lead to its release into the

environment through various waste streams.[6] Understanding the environmental fate and

degradation of propyl acetate is crucial for assessing its ecological impact and ensuring its

safe use. This technical guide provides an in-depth overview of the current scientific

understanding of propyl acetate's behavior in the environment, including its physical and

chemical properties, biodegradation, abiotic degradation pathways, and mobility.

Physical and Chemical Properties
The environmental distribution and fate of a chemical are largely governed by its physical and

chemical properties. Key properties of propyl acetate are summarized in Table 1.
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Property Value Reference

Molecular Formula C5H10O2 [1]

Molecular Weight 102.13 g/mol [6][7]

Appearance Clear, colorless liquid [1][6][7][8]

Odor Mild, fruity, pear-like [6][7][8]

Boiling Point 101.5 - 102.0 °C [6][7]

Melting Point -95 °C to -92 °C [6][7]

Vapor Pressure 35.9 mm Hg at 25 °C [6]

Water Solubility 18,900 mg/L at 20 °C [6]

Henry's Law Constant 2.18 x 10⁻⁴ atm-cu m/mole [6]

Log Koc (Soil Adsorption

Coefficient)
1.0 (estimated) [6]

Flash Point 14.4 °C [1]

Environmental Fate and Mobility
Release into the Environment
Propyl acetate is released into the environment primarily through industrial emissions from its

production and use as a solvent.[6] It is also a naturally occurring compound found as a plant

volatile in many fruits.[6]

Environmental Distribution
The fate of propyl acetate in the environment is dictated by its physicochemical properties. A

high vapor pressure and a moderate Henry's Law constant suggest that if released to water or

soil, volatilization will be a significant process.[6]
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Figure 1: Environmental Fate of Propyl Acetate.

Mobility
With an estimated soil adsorption coefficient (Koc) of 10, propyl acetate is expected to have

very high mobility in soil.[6] This indicates a low potential for adsorption to soil organic matter

and sediment, suggesting it can readily leach into groundwater.

Degradation Pathways
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Propyl acetate is susceptible to both biotic and abiotic degradation processes in the

environment.

Biodegradation
Biodegradation is a primary degradation pathway for propyl acetate in both soil and water.[6]

Studies have shown that it is readily biodegradable under aerobic conditions.

Table 2: Aerobic Biodegradation of Propyl Acetate

Test System Inoculum Duration Degradation Reference

Japanese MITI

test
Activated sludge 2 weeks

81.0% of

Theoretical BOD
[6]

Settled domestic

wastewater
Seed 5 days

62% of

Theoretical BOD
[6]

Settled domestic

wastewater
Seed 10 days

80% of

Theoretical BOD
[6]

Seawater with

domestic

wastewater seed

Seed 5 days
50% of

Theoretical BOD
[6]

Seawater with

domestic

wastewater seed

Seed 10 days
70% of

Theoretical BOD
[6]

Pure culture studies have also demonstrated the ability of certain bacteria, such as Alcaligenes

faecalis, to oxidize n-propyl acetate.[6]

Abiotic Degradation
In the atmosphere, propyl acetate exists solely as a vapor.[6] The primary degradation

mechanism is reaction with photochemically-produced hydroxyl radicals. The estimated half-life

for this reaction is 4.7 days.[6] Direct photolysis is not expected to be a significant degradation

pathway as propyl acetate does not absorb light at wavelengths greater than 290 nm.[6]
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Figure 2: Atmospheric Degradation of Propyl Acetate.

Propyl acetate can undergo hydrolysis to form acetic acid and propanol.[9] This process is

influenced by pH, with hydrolysis being slow at neutral pH and faster under acidic or basic

conditions.[6][10] The estimated half-lives for hydrolysis are approximately 3 years at pH 7, 119

days at pH 8, and 12 days at pH 9.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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